Cas no 2228511-19-9 (2-(2-bromo-3-hydroxyphenyl)ethanimidamide)

• Product Name: 2-(2-bromo-3-hydroxyphenyl)ethanimidamide
• CAS No: 2228511-19-9
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6266970
• PubChem ID: 165664324
• Update Time: 2025-08-03

2-(2-bromo-3-hydroxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-hydroxyphenyl)ethanimidamide
• 2228511-19-9
• EN300-1904630

• Inchi： 1S/C8H9BrN2O/c9-8-5(4-7(10)11)2-1-3-6(8)12/h1-3,12H,4H2,(H3,10,11)
• InChI Key： NLWUSJBMSJCHBZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(=N)N)O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(2-bromo-3-hydroxyphenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 2228511-19-9 and Product Name: 2-(2-bromo-3-hydroxyphenyl)ethanimidamide

2-(2-bromo-3-hydroxyphenyl)ethanimidamide, identified by its Chemical Abstracts Service (CAS) number 2228511-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of amides, featuring a unique structural motif that combines a brominated phenyl ring with a hydroxyl substituent, all linked to an ethanimidamide moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 2-(2-bromo-3-hydroxyphenyl)ethanimidamide are particularly noteworthy in the context of drug discovery. The bromine atom at the para position relative to the hydroxyl group enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is instrumental in constructing more complex molecular architectures, enabling the synthesis of derivatives with tailored pharmacological profiles. Additionally, the hydroxyl group serves as a hydrogen bond acceptor, which can modulate binding interactions with biological targets, thereby influencing drug efficacy and selectivity.

In recent years, there has been growing interest in leveraging such multifunctional scaffolds for the development of small-molecule inhibitors targeting various disease pathways. The 2-bromo-3-hydroxyphenyl moiety, in particular, has been explored as a key pharmacophore in medicinal chemistry due to its ability to engage in multiple non-covalent interactions with proteins. For instance, studies have demonstrated its potential in designing kinase inhibitors, where the bromine atom can participate in π-stacking interactions or serve as a ligand for metal coordination sites. Similarly, the hydroxylphenyl part can interact with hydrophobic pockets or form hydrogen bonds within active sites, contributing to high binding affinity.

One of the most compelling aspects of 2-(2-bromo-3-hydroxyphenyl)ethanimidamide is its versatility in derivative synthesis. Researchers have utilized this compound as a precursor for generating libraries of analogs through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at different positions along the phenyl ring. These modifications have led to the discovery of compounds with enhanced biological activity against targets such as kinases, transcription factors, and ion channels. Moreover, derivatization strategies involving nucleophilic substitution reactions have allowed for the introduction of diverse functional groups without compromising structural integrity.

The pharmacological potential of 2-(2-bromo-3-hydroxyphenyl)ethanimidamide has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can effectively bind to protein targets by occupying key binding pockets through its rigid aromatic core and flexible amide group. The presence of both bromine and hydroxyl substituents allows for optimal spatial orientation within the binding site, maximizing interactions with residues critical for target function. Such insights have guided rational design approaches aimed at improving potency and selectivity.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Transition-metal-catalyzed reactions, including copper-mediated C-H activation and iridium-catalyzed olefin metathesis, have opened new avenues for constructing complex derivatives efficiently. These techniques enable rapid diversification of the molecular framework while maintaining key pharmacophoric elements intact. As a result, researchers can now access novel compounds more quickly than ever before, accelerating the drug discovery process.

The biological evaluation of 2-(2-bromo-3-hydroxyphenyl)ethanimidamide and its derivatives has yielded promising results across multiple therapeutic areas. In oncology research, for instance, several analogs derived from this scaffold have demonstrated inhibitory activity against aberrantly activated kinases involved in cancer progression. Preclinical studies have highlighted their potential as single-agent therapies or combination partners with existing treatments. Similarly, investigations into inflammatory diseases have shown that certain derivatives exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The role of computational chemistry in optimizing lead compounds derived from 2-(2-bromo-3-hydroxyphenyl)ethanimidamide cannot be overstated. High-throughput virtual screening (HTVS) combined with machine learning algorithms has enabled rapid identification of promising candidates from large compound libraries without extensive experimental screening. This approach not only saves time but also reduces costs associated with traditional hit identification methods. Furthermore，the integration of quantum mechanics-based methods such as density functional theory (DFT) has provided detailed insights into molecular interactions at an atomic level.

Looking ahead, 2-(2-bromo-3-hydroxyphenyl)ethanimidamide is poised to remain a cornerstone molecule in pharmaceutical research due to its unique structural features and synthetic tractability。 As drug discovery continues to evolve toward more targeted therapies,this compound will undoubtedly play an important role in developing next-generation therapeutics across various disease indications。 The ongoing exploration into its derivatives promises exciting developments that could reshape treatment paradigms over time。